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Compound of Interest

Compound Name:
6-Methoxy-2,3-

dimethylquinoxaline

Cat. No.: B1606790 Get Quote

Essential Safety and Handling Guide for 6-
Methoxy-2,3-dimethylquinoxaline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Methoxy-2,3-dimethylquinoxaline in a laboratory setting.

Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure

research environment.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 6-Methoxy-2,3-
dimethylquinoxaline is provided below. While specific toxicity data for this compound is

limited, it should be handled with the utmost care, assuming it may possess hazards similar to

other quinoxaline derivatives.[1]
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Property Value

Molecular Formula C₁₁H₁₂N₂O

Molecular Weight 188.23 g/mol [1][2]

Physical State Solid, Orange to red solid[1][2]

Melting Point 94 to 98 °C[1]

Boiling Point (Predicted) 300.8 ± 37.0 °C at 760 Torr[1]

Density (Predicted) 1.130 ± 0.06 g/cm³[1]

Storage Temperature Room temperature (20 to 22 °C)[1]

Operational Plan: Step-by-Step Handling
Procedures
All handling of 6-Methoxy-2,3-dimethylquinoxaline should be performed in a well-ventilated

area, preferably within a chemical fume hood.

1. Personal Protective Equipment (PPE):

Before handling the compound, ensure the following PPE is worn correctly:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Inspect

gloves for any signs of degradation or puncture before use.

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

2. Engineering Controls:

Always work within a certified chemical fume hood to minimize inhalation exposure.
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Ensure safety shower and eyewash stations are readily accessible and operational.

3. Handling:

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols during handling.

Use appropriate tools (spatulas, scoops) to transfer the solid material.

Keep the container tightly closed when not in use.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]

[4][5] Seek medical attention if irritation persists.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids occasionally.[3][4][5] Seek immediate medical

attention.

In case of inhalation: Move the individual to fresh air.[3][4][5] If breathing is difficult, provide

oxygen. Seek medical attention.

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water.[4][5] Seek immediate

medical attention.

Disposal Plan
All waste containing 6-Methoxy-2,3-dimethylquinoxaline must be treated as hazardous waste

and disposed of according to local, state, and federal regulations.

1. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a

dedicated, clearly labeled hazardous waste container.
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Collect any solutions containing the compound in a separate, labeled liquid hazardous waste

container.

2. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "6-
Methoxy-2,3-dimethylquinoxaline".

3. Storage:

Store waste containers in a designated, secure area away from incompatible materials.

4. Disposal:

Arrange for pick-up and disposal by a certified hazardous waste management company. Do

not dispose of this chemical down the drain or in regular trash.[4]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 6-Methoxy-2,3-
dimethylquinoxaline from receipt to disposal.
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Safe Handling Workflow for 6-Methoxy-2,3-dimethylquinoxaline
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Caption: Workflow for safe handling of 6-Methoxy-2,3-dimethylquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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